Myristoyl Pentapeptide-17: A Technical Deep Dive into its Mechanism of Action on Keratin Gene Expression
Myristoyl Pentapeptide-17: A Technical Deep Dive into its Mechanism of Action on Keratin Gene Expression
For Researchers, Scientists, and Drug Development Professionals
Abstract
Myristoyl Pentapeptide-17 is a synthetic lipo-oligopeptide that has garnered significant attention in the cosmetics and hair care industry for its purported ability to enhance the length and thickness of eyelashes and hair. This technical guide synthesizes the available scientific and commercial data to elucidate the core mechanism of action of Myristoyl Pentapeptide-17, focusing on its impact on keratin (B1170402) gene expression. This document provides quantitative data from in-vitro studies, outlines experimental methodologies, and proposes the signaling pathways likely involved in its biological activity.
Introduction
Keratins are the primary structural proteins that constitute hair, nails, and the outermost layer of the epidermis. The expression of a complex profile of keratin genes (KRT) is fundamental to the integrity and growth of these structures. The hair follicle, a dynamic mini-organ, undergoes cyclical phases of growth (anagen), regression (catagen), and rest (telogen), a process tightly regulated by a complex interplay of signaling molecules and the expression of specific keratin genes. Myristoyl Pentapeptide-17, a peptide with the sequence Myr-Lys-Leu-Ala-Lys-Lys-NH2, is designed to influence these processes, primarily by stimulating the genetic machinery responsible for keratin production.
Quantitative Data on Keratin Gene Expression
The direct effect of Myristoyl Pentapeptide-17 on keratin gene expression has been demonstrated in in-vitro studies. A notable study utilized a DNA microarray assay on an EpiDermFT™ full-thickness skin model, composed of normal, human-derived epidermal keratinocytes. The tissue was treated with 10 ppm of Myristoyl Pentapeptide-17 (marketed as SymPeptide® 226EL by Symrise) for 24 hours. The results, presented as the percentage increase in gene expression compared to an untreated control, are summarized below.
| Gene Symbol | Gene Name | Function in Hair Follicle | Percent Increase in Expression |
| KRT3 | Keratin 3 | Type II keratin, component of the inner root sheath. | >160% |
| KRT19 | Keratin 19 | Type I keratin, present in the outer root sheath of the hair follicle. | ~80% |
| KRTAP1-5 | Keratin Associated Protein 1-5 | Component of the hair shaft, contributes to its mechanical strength. | ~120% |
| KRTHB1 | Keratin, type II cuticular Hb1 | Hair keratin, component of the hair shaft cortex. | >160% |
| KRTHB2 | Keratin, type II cuticular Hb2 | Hair keratin, component of the hair shaft cortex. | ~180% |
| KRTHB4 | Keratin, type II cuticular Hb4 | Hair keratin, component of the hair shaft cortex. | ~100% |
| KRTHB5 | Keratin, type II cuticular Hb5 | Hair keratin, component of the hair shaft cortex. | ~180% |
| Table 1: Upregulation of Keratin and Keratin-Associated Genes by Myristoyl Pentapeptide-17.[1] |
Additionally, technical datasheets from suppliers indicate that Myristoyl Pentapeptide-17 can specifically stimulate the production of Keratin-5 (KRT5), a type II keratin found in the outer root sheath of the hair follicle.[2][3]
In-Vivo Clinical Efficacy
The in-vitro effects on keratin gene expression translate to observable improvements in hair characteristics in human subjects. A clinical study involving 15 participants (aged 24-82) who applied a formulation containing 10% SymPeptide® 226EL (equivalent to 100 ppm of Myristoyl Pentapeptide-17) to the base of their eyelashes once daily for two weeks demonstrated a significant increase in eyelash length.
| Parameter | Result |
| Eyelash Length Increase | 25% after 2 weeks |
| Table 2: In-Vivo Efficacy of Myristoyl Pentapeptide-17 on Eyelash Length.[1] |
Another clinical study reported a 23% increase in eyelash length and density after two weeks of use, with the effect reaching 71% after six weeks of continuous application of a solution containing 10% of the ingredient.[4]
Experimental Protocols
In-Vitro Keratin Gene Expression Analysis (DNA Microarray)
The following outlines the general protocol for the DNA microarray experiment that yielded the data in Table 1.
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Cell Model: EpiDermFT™ Full-Thickness Skin Model (MatTek Corporation), consisting of normal, human-derived epidermal keratinocytes and dermal fibroblasts.
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Treatment: Topical application of a formulation containing 10 ppm Myristoyl Pentapeptide-17.
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Incubation: 24 hours under standard cell culture conditions (37°C, 5% CO2).
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RNA Isolation: Total RNA is extracted from the epidermal layer of the tissue model using a suitable RNA isolation kit (e.g., RNeasy Kit, Qiagen). RNA quality and quantity are assessed via spectrophotometry and bioanalysis.
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Microarray Analysis: An Agilent DNA Microarray platform is utilized.
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cRNA Preparation: Extracted RNA is reverse transcribed into cDNA, which is then in-vitro transcribed and labeled with a fluorescent dye (e.g., Cy3) to produce labeled cRNA.
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Hybridization: The labeled cRNA is fragmented and hybridized to the microarray slide containing oligonucleotide probes for various human genes, including a comprehensive set of keratin and keratin-associated protein genes.
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Scanning and Data Extraction: The microarray slide is washed to remove non-specifically bound cRNA and then scanned using a microarray scanner to detect the fluorescent signals. The signal intensity for each probe is quantified using feature extraction software.
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Data Analysis: The raw signal intensities are normalized, and the fold change in gene expression for the Myristoyl Pentapeptide-17-treated samples is calculated relative to the untreated control samples.
Caption: Workflow for In-Vitro DNA Microarray Analysis.
Proposed Signaling Pathways
While direct experimental evidence explicitly linking Myristoyl Pentapeptide-17 to specific signaling cascades is limited in publicly accessible literature, its known effects on hair follicle stimulation allow for the formulation of strong hypotheses regarding its mechanism of action. The Wnt/β-catenin and MAPK signaling pathways are the most probable mediators of its effects on keratin gene expression.
Wnt/β-catenin Signaling Pathway
The Wnt/β-catenin pathway is a critical regulator of hair follicle morphogenesis and the anagen (growth) phase of the hair cycle.[5][6]
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Mechanism: In the canonical Wnt pathway, the binding of Wnt ligands to their receptors (Frizzled and LRP5/6) leads to the inhibition of a "destruction complex" that normally phosphorylates β-catenin, targeting it for degradation. This allows β-catenin to accumulate in the cytoplasm and translocate to the nucleus.
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Gene Activation: In the nucleus, β-catenin associates with transcription factors of the TCF/LEF family, leading to the transcription of target genes, including those that promote cell proliferation and differentiation within the hair follicle, ultimately leading to the expression of keratins.
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Hypothesized Role of Myristoyl Pentapeptide-17: It is proposed that Myristoyl Pentapeptide-17 acts as a signaling molecule that directly or indirectly activates the Wnt/β-catenin pathway in dermal papilla cells and/or keratinocytes of the hair follicle bulb. This activation would lead to increased nuclear β-catenin and subsequent transcription of keratin genes.
Caption: Hypothesized Wnt/β-catenin Pathway Activation.
MAPK Signaling Pathway
The Mitogen-Activated Protein Kinase (MAPK) signaling pathways, including the ERK, JNK, and p38 pathways, are crucial for regulating keratinocyte proliferation, differentiation, and survival in response to extracellular stimuli.
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Mechanism: These pathways consist of a cascade of protein kinases that phosphorylate and activate downstream targets, including various transcription factors.
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Role in Keratinocytes: The MAPK pathways are known to be involved in the regulation of keratin gene expression. For instance, the p38 MAPK pathway can influence the expression of differentiation-specific keratins.
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Hypothesized Role of Myristoyl Pentapeptide-17: It is plausible that Myristoyl Pentapeptide-17 could bind to a cell surface receptor (e.g., a G-protein coupled receptor) on keratinocytes, leading to the activation of one or more MAPK cascades. This would, in turn, activate transcription factors that bind to the promoter regions of keratin genes, thereby upregulating their expression.
Caption: Hypothesized MAPK Pathway Activation.
Conclusion
Myristoyl Pentapeptide-17 demonstrates a clear capacity to stimulate the expression of a range of keratin and keratin-associated genes, as evidenced by in-vitro DNA microarray data. This upregulation of structural protein synthesis provides a strong molecular basis for the observed clinical efficacy of the peptide in enhancing eyelash and hair growth. While the precise signaling pathways are yet to be definitively elucidated, the involvement of the Wnt/β-catenin and/or MAPK pathways is strongly indicated based on their established roles in hair follicle biology and keratinocyte regulation. Further research, including targeted studies on the interaction of Myristoyl Pentapeptide-17 with specific cellular receptors and its downstream effects on signaling intermediates, will be invaluable in fully delineating its mechanism of action. This will not only solidify its position as a key active ingredient in the cosmetic industry but also potentially open new avenues for its application in therapeutic contexts for hair loss disorders.
References
- 1. eeose.com [eeose.com]
- 2. Myristoyl Pentapeptide-17 | TargetMol [targetmol.com]
- 3. patents.justia.com [patents.justia.com]
- 4. eeose.com [eeose.com]
- 5. The Wnt/β-Catenin/LEF1 Pathway Promotes Cell Proliferation at Least in Part Through Direct Upregulation of miR-17-92 Cluster - PMC [pmc.ncbi.nlm.nih.gov]
- 6. specialchem.com [specialchem.com]
